Cas no 916256-80-9 (6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine)

• Product Name: 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine
• CAS No: 916256-80-9
• MF: C₈H₅ClF₃N₃
• MW: 235.593610525131
• CID: 2125480
• PubChem ID: 53629153
• Update Time: 2025-07-21

6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine
• CS-0310773
• 6-CHLORO-2-(TRIFLUOROMETHYL)-3-METHYLIMIDAZO[1,2-B]PYRIDAZINE
• DB-333418
• 916256-80-9
• SCHEMBL5055837
• 6-chloro-3-methyl-2-(trifluoromethyl) imidazo[1, 2-b]pyridazine

• Inchi： 1S/C8H5ClF3N3/c1-4-7(8(10,11)12)13-6-3-2-5(9)14-15(4)6/h2-3H,1H3
• InChI Key： ARYHLIQGTSZLHK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C(F)(F)F)=C(C)N2N=1

Computed Properties

• Exact Mass: 235.0124094Da
• Monoisotopic Mass: 235.0124094Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine

6-Chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine: A Comprehensive Overview

6-Chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine (CAS No. 916256-80-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine make it a valuable candidate for the development of novel drugs targeting various diseases.

The chemical structure of 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine consists of a fused imidazole and pyridazine ring system, with key substituents including a chlorine atom at the 6-position, a methyl group at the 3-position, and a trifluoromethyl group at the 2-position. These substituents contribute to the compound's stability and pharmacological properties, making it an attractive target for further investigation.

Recent studies have highlighted the potential of 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication. Furthermore, preclinical studies have shown that it exhibits low toxicity and good safety profiles in animal models.

In the realm of cancer research, 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine has shown promise as a potential anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a valuable lead compound for the development of novel anticancer drugs.

The synthetic route to produce 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine has been well-documented in the literature. The synthesis typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the imidazole ring through cyclization reactions and subsequent functionalization to introduce the desired substituents.

In conclusion, 6-chloro-3-methyl-2-(trifluoromethyl)imidazo[1,2-b]pyridazine (CAS No. 916256-80-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.